Methyl N-(3,5-dichlorophenyl)-N-(phenylsulfonyl)glycinate
Description
Methyl N-(3,5-dichlorophenyl)-N-(phenylsulfonyl)glycinate, commonly known as DCMG, is a chemical compound used in scientific research. It is a glycine derivative that has been shown to have potential therapeutic effects in various diseases.
Scientific Research Applications
Osteoclastogenesis and Bone Loss Prevention
Research indicates potential applications in bone health, specifically in preventing osteoclastogenesis and estrogen-dependent bone loss in mice. A study focused on novel compounds, including derivatives similar to Methyl N-(3,5-dichlorophenyl)-N-(phenylsulfonyl)glycinate, showed inhibition of osteoclast differentiation and potential as therapeutic agents for postmenopausal osteoporosis (Cho et al., 2020).
Polysulfone Materials
The mechanical behavior of polysulfones, which could include derivatives or related compounds to Methyl N-(3,5-dichlorophenyl)-N-(phenylsulfonyl)glycinate, has been studied for their potential in material science applications. The modifications in polysulfones affect their glass transition temperatures and mechanical properties, indicating potential applications in advanced materials (Aitken et al., 1992).
Crystal Structure and COX-2 Inhibition
A study on the crystal structure of tetrazole derivatives, including those with methylsulfonyl phenyl groups, suggests potential applications in the development of COX-2 inhibitors. The structural analysis and docking studies indicate how such compounds could interact with biological targets (Al-Hourani et al., 2015).
Electrolyte Additives for High Voltage Batteries
Research on electrolyte additives for high voltage batteries, including the use of methyl phenyl carbonate and related compounds, demonstrates the potential application in improving the performance of lithium-ion batteries. Such compounds can increase coulombic efficiency and capacity retention, indicating a role in energy storage technologies (Qiu et al., 2016).
Thermal Latent Cationic Initiators
The evaluation of S-methylsulfonium salts for cationic polymerization indicates potential use in polymer science. These compounds, related to Methyl N-(3,5-dichlorophenyl)-N-(phenylsulfonyl)glycinate, show promise as thermal latent cationic initiators, offering controlled polymerization at specific temperatures (Shimomura et al., 1998).
properties
IUPAC Name |
methyl 2-[N-(benzenesulfonyl)-3,5-dichloroanilino]acetate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13Cl2NO4S/c1-22-15(19)10-18(13-8-11(16)7-12(17)9-13)23(20,21)14-5-3-2-4-6-14/h2-9H,10H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FCXFASQLEHIOGW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CN(C1=CC(=CC(=C1)Cl)Cl)S(=O)(=O)C2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13Cl2NO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl N-(3,5-dichlorophenyl)-N-(phenylsulfonyl)glycinate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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